3,3-dimethyl-1-(prop-2-yn-1-yl)pyrrolidine
Description
“3,3-dimethyl-1-(prop-2-yn-1-yl)pyrrolidine” is a chemical compound with a molecular weight of 137.22 . It is a colorless oil and is used in various chemical reactions due to its unique structure .
Synthesis Analysis
The synthesis of “3,3-dimethyl-1-(prop-2-yn-1-yl)pyrrolidine” involves several steps. The yield of the synthesis process is approximately 73% . The synthesis of such compounds is very relevant due to their pharmaceutical and biological properties .Molecular Structure Analysis
The molecular structure of “3,3-dimethyl-1-(prop-2-yn-1-yl)pyrrolidine” is complex and involves several atoms. The 1H NMR and 13C NMR spectra provide detailed information about the structure of the molecule . The InChI code for this compound is "1S/C9H15N/c1-4-6-10-7-5-9(2,3)8-10/h1H,5-8H2,2-3H3" .Chemical Reactions Analysis
“3,3-dimethyl-1-(prop-2-yn-1-yl)pyrrolidine” participates in various chemical reactions. It is used as a catalyst for the synthesis of N-sulfinyl aldimines from carbonyl compounds and sulfonamides .Physical And Chemical Properties Analysis
“3,3-dimethyl-1-(prop-2-yn-1-yl)pyrrolidine” is a liquid at room temperature . The compound has a storage temperature of 4 degrees Celsius .Safety and Hazards
Future Directions
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 3,3-dimethyl-1-(prop-2-yn-1-yl)pyrrolidine involves the reaction of 3,3-dimethylpyrrolidine with propargyl bromide in the presence of a base to form the desired product.", "Starting Materials": [ "3,3-dimethylpyrrolidine", "propargyl bromide", "base (e.g. potassium carbonate)" ], "Reaction": [ "Add 3,3-dimethylpyrrolidine to a reaction flask", "Add propargyl bromide to the reaction flask", "Add a base (e.g. potassium carbonate) to the reaction flask", "Heat the reaction mixture to reflux for several hours", "Allow the reaction mixture to cool to room temperature", "Extract the product with a suitable solvent (e.g. diethyl ether)", "Dry the organic layer with anhydrous sodium sulfate", "Filter the mixture and concentrate the solvent under reduced pressure", "Purify the product by column chromatography or recrystallization" ] } | |
CAS RN |
1539512-31-6 |
Product Name |
3,3-dimethyl-1-(prop-2-yn-1-yl)pyrrolidine |
Molecular Formula |
C9H15N |
Molecular Weight |
137.2 |
Purity |
95 |
Origin of Product |
United States |
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